Cas no 114997-92-1 (2-chloro-1,3-benzoxazole-5-carbonitrile)

2-chloro-1,3-benzoxazole-5-carbonitrile structure
114997-92-1 structure
Product Name:2-chloro-1,3-benzoxazole-5-carbonitrile
CAS No:114997-92-1
MF:C8H3ClN2O
MW:178.575220346451
MDL:MFCD20482750
CID:1205105
PubChem ID:10631180
Update Time:2025-04-20

2-chloro-1,3-benzoxazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Benzoxazolecarbonitrile, 2-chloro-
    • 2-chloro-5-cyanobenzoxazole
    • 2-Chloro-benzooxazole-5-carbonitrile
    • 2-Chloro-1,3-benzoxazole-5-carbonitrile
    • 2-chlorobenzo-oxazole-5-carbonitrile
    • YXXCZHJSELQADZ-UHFFFAOYSA-N
    • DTXSID001296052
    • SCHEMBL1121673
    • MFCD20482750
    • 114997-92-1
    • AKOS022640088
    • AS-9379
    • DB-355817
    • 2-Chlorobenzo[d]oxazole-5-carbonitrile
    • EN300-1697980
    • 2-chlorobenzooxazole-5-carbonitrile
    • 2-Chloro-5-benzoxazolecarbonitrile
    • 2-chloro-1,3-benzoxazole-5-carbonitrile
    • MDL: MFCD20482750
    • Inchi: 1S/C8H3ClN2O/c9-8-11-6-3-5(4-10)1-2-7(6)12-8/h1-3H
    • InChI Key: YXXCZHJSELQADZ-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C=C(C#N)C=CC=2O1

Computed Properties

  • Exact Mass: 177.99349
  • Monoisotopic Mass: 177.9933904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.82

2-chloro-1,3-benzoxazole-5-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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Enamine
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Enamine
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Enamine
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